Cas no 1009609-37-3 (3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid)

• Product Name: 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid
• CAS No: 1009609-37-3
• MF: C₁₄H₁₈BrNO₅
• MW: 360.200423717499
• CID: 4559087
• Update Time: 2025-05-24

3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMO-PHENYL)-2-TERT-BUTOXYCARBONYLAMINO-3-HYDROXY-PROPIONIC ACID
• Boc-beta-hydroxy-DL-Phe(3-Br)-OH
• Phenylalanine, 3-bromo-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-
• 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid

• Inchi： 1S/C14H18BrNO5/c1-14(2,3)21-13(20)16-10(12(18)19)11(17)8-5-4-6-9(15)7-8/h4-7,10-11,17H,1-3H3,(H,16,20)(H,18,19)
• InChI Key： JXUDCGNYTGZGJA-UHFFFAOYSA-N
• SMILES： C(C(O)C1=CC=CC(Br)=C1)(C(O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 359.037
• Monoisotopic Mass: 359.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid

Chemical Profile: 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic Acid (CAS No. 1009609-37-3)

The compound 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid (CAS No. 1009609-37-3) is a complex organic molecule with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which includes a bromophenyl group, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxypropionic acid moiety. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of Boc-amino acids as building blocks for peptide synthesis. The Boc group, a common protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. In this compound, the Boc group is attached to an amino acid derivative, which suggests its potential use in constructing bioactive peptides or proteins with specific functionalities.

The bromophenyl moiety in this compound adds another layer of complexity and functionality. Bromine substituents are known to influence the electronic properties of aromatic rings, which can enhance the molecule's ability to interact with biological targets. This makes the compound a promising candidate for exploring brominated aromatic compounds in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the bromination of phenol derivatives, followed by coupling reactions to introduce the Boc-amino acid fragment. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used as a precursor for constructing bioactive compounds with potential anti-inflammatory or anticancer properties. Researchers have demonstrated that similar compounds can modulate key signaling pathways, such as the MAPK or PI3K/Akt pathways, which are often dysregulated in cancer cells.

The hydroxypropionic acid moiety in this compound introduces hydrophilic properties, which can enhance its solubility and bioavailability when incorporated into larger molecules. This feature is particularly advantageous in drug design, where solubility is a critical factor for effective delivery.

Furthermore, computational studies using molecular docking and dynamics have provided insights into how this compound interacts with target proteins. These studies suggest that the bromophenyl group may act as a key determinant for binding affinity, while the Boc group contributes to conformational stability during interactions.

In conclusion, 3-(3-Bromo-phenyl)-2-tert-butoxycarbonylamino-3-hydroxy-propionic acid (CAS No. 1009609-37-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for exploring new frontiers in organic synthesis and drug discovery.